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Compound of Interest

Compound Name: 4-Methyl-5-nonanol

Cat. No.: B104968 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the

chemical compound 4-methylnonan-5-ol. The document details nuclear magnetic resonance

(NMR), infrared (IR) spectroscopy, and mass spectrometry (MS) data, along with the

experimental protocols for their acquisition. This information is critical for the structural

elucidation, identification, and quality control of this compound in research and development

settings.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data obtained for 4-methylnonan-5-ol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR) Data
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

~3.4 - 3.6 m 1H H-5 (CH-OH)

~1.2 - 1.6 m 13H CH₂, CH

~0.9 t 6H CH₃ (C-1, C-9)

~0.85 d 3H CH₃ (C-4 methyl)

¹³C NMR (Carbon-13 NMR) Data[1]

Chemical Shift (ppm) Carbon Assignment

~75 C-5 (CH-OH)

~45 C-4 (CH-CH₃)

~35 C-6

~30 C-3

~28 C-7

~23 C-2

~22 C-8

~14 C-1, C-9

~12 C-4 methyl

Infrared (IR) Spectroscopy
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Wavenumber (cm⁻¹) Intensity Assignment

~3350 Broad, Strong O-H stretch

~2960, 2930, 2870 Strong C-H stretch (alkane)

~1460 Medium C-H bend (CH₂)

~1380 Medium C-H bend (CH₃)

~1070 Strong C-O stretch

Mass Spectrometry (MS)
Electron Ionization (EI) Mass Spectrum[2]

m/z Relative Intensity (%) Assignment

158 <5 [M]⁺ (Molecular Ion)

140 ~10 [M-H₂O]⁺

115 ~25 [M-C₃H₇]⁺

87 ~100 [C₅H₁₁O]⁺ (α-cleavage)

73 ~80 [C₄H₉O]⁺ (α-cleavage)

57 ~60 [C₄H₉]⁺

43 ~70 [C₃H₇]⁺

Experimental Protocols
Detailed methodologies for the acquisition of the presented spectroscopic data are outlined

below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
A sample of 4-methylnonan-5-ol (10-20 mg for ¹H NMR, 50-100 mg for ¹³C NMR) was dissolved

in approximately 0.7 mL of deuterated chloroform (CDCl₃) in a 5 mm NMR tube. The spectra

were recorded on a 400 MHz spectrometer. The ¹H NMR spectrum was referenced to the
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residual CHCl₃ signal at 7.26 ppm. The ¹³C NMR spectrum was referenced to the CDCl₃

solvent signal at 77.16 ppm. For the ¹H NMR, 16 scans were acquired with a relaxation delay of

1 second. For the ¹³C NMR, 1024 scans were acquired with a 2-second relaxation delay.

Infrared (IR) Spectroscopy
The IR spectrum was obtained using a Fourier Transform Infrared (FTIR) spectrometer. A drop

of neat 4-methylnonan-5-ol was placed between two sodium chloride plates to create a thin

liquid film. The spectrum was recorded over the range of 4000-600 cm⁻¹ with a resolution of 4

cm⁻¹. A background spectrum of the clean salt plates was recorded and subtracted from the

sample spectrum.

Mass Spectrometry (MS)
The mass spectrum was acquired using a gas chromatograph coupled to a mass spectrometer

(GC-MS) with an electron ionization (EI) source. A dilute solution of 4-methylnonan-5-ol in

dichloromethane was injected into the GC. The GC was equipped with a 30 m x 0.25 mm

nonpolar capillary column. The oven temperature was programmed to ramp from 50°C to

250°C at a rate of 10°C/min. The mass spectrometer was operated in EI mode at 70 eV,

scanning over a mass range of m/z 40-400.

Visualization of Spectroscopic Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like 4-methylnonan-5-ol.
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General Workflow for Spectroscopic Analysis
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Caption: Workflow of Spectroscopic Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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